Cas no 1784278-23-4 (4-(adamantan-1-yl)-2-aminobutan-1-ol)

• Product Name: 4-(adamantan-1-yl)-2-aminobutan-1-ol
• CAS No: 1784278-23-4
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 6483967
• PubChem ID: 84090320
• Update Time: 2025-05-23

4-(adamantan-1-yl)-2-aminobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(adamantan-1-yl)-2-aminobutan-1-ol
• EN300-1800683
• 1784278-23-4

• Inchi： 1S/C14H25NO/c15-13(9-16)1-2-14-6-10-3-11(7-14)5-12(4-10)8-14/h10-13,16H,1-9,15H2
• InChI Key： UGYJYJNBTCKRFZ-UHFFFAOYSA-N
• SMILES： OCC(CCC12CC3CC(CC(C3)C1)C2)N

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(adamantan-1-yl)-2-aminobutan-1-ol

4-(Adamantan-1-yl)-2-Aminobutan-1-ol: A Comprehensive Overview

The compound with CAS No. 1784278-23-4, commonly referred to as 4-(adamantan-1-yl)-2-aminobutan-1-ol, is a unique organic molecule that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its complex structure, which combines an adamantane moiety with an amino alcohol functional group. The integration of these structural elements imparts distinctive chemical and physical properties, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the potential of 4-(adamantan-1-yl)-2-aminobutan-1-ol in the development of advanced materials, particularly in the realm of polymer science. Researchers have explored its ability to act as a versatile building block for synthesizing high-performance polymers, including thermoplastics and elastomers. The adamantane component of the molecule contributes to its exceptional thermal stability and mechanical strength, while the amino alcohol group facilitates chemical cross-linking and functionalization.

In addition to its role in polymer synthesis, this compound has shown promise in drug delivery systems. The unique combination of hydrophilic and hydrophobic domains within its structure enables it to serve as a biocompatible carrier for therapeutic agents. Recent experiments have demonstrated its ability to enhance drug solubility and controlled release profiles, making it a compelling candidate for next-generation pharmaceutical formulations.

The synthesis of 4-(adamantan-1-yl)-2-aminobutan-1-ol involves a multi-step process that typically begins with the preparation of the adamantane derivative. This is followed by nucleophilic substitution or addition reactions to introduce the amino alcohol functionality. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of these reactions, paving the way for large-scale production.

From an environmental standpoint, the compound's stability and biodegradability are critical factors. Studies indicate that under certain conditions, 4-(adamantan-1-yli)-2-amino-butanoll exhibits moderate biodegradation rates, suggesting that it could be integrated into sustainable chemical processes. However, further research is needed to fully understand its environmental impact and develop strategies for minimizing ecological risks.

In conclusion, CAS No. 1784278-23-4 represents a versatile and innovative compound with applications spanning materials science, pharmaceuticals, and sustainable chemistry. Its unique structure and properties continue to inspire cutting-edge research, positioning it as a key player in the development of next-generation technologies.